3,4-Dinitrotoluene
3,4-Dinitrotoluene
3,4-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water . (USCG, 1999)
3,4-dinitrotoluene is a dinitrotoluene in which the methyl group is meta to one of the nitro groups and para to the other. A uellow crystalline compound that is virtually insoluble in water but dissolves in most organic solvents. It has a role as an explosive.
3,4-dinitrotoluene is a dinitrotoluene in which the methyl group is meta to one of the nitro groups and para to the other. A uellow crystalline compound that is virtually insoluble in water but dissolves in most organic solvents. It has a role as an explosive.
Brand Name:
Vulcanchem
CAS No.:
610-39-9
VCID:
VC20807548
InChI:
InChI=1S/C7H6N2O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3
SMILES:
CC1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C7H6N2O4
C6H3CH3(NO2)2
C7H6N2O4
C6H3CH3(NO2)2
C7H6N2O4
Molecular Weight:
182.13 g/mol
3,4-Dinitrotoluene
CAS No.: 610-39-9
Cat. No.: VC20807548
Molecular Formula: C7H6N2O4
C6H3CH3(NO2)2
C7H6N2O4
Molecular Weight: 182.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water . (USCG, 1999) 3,4-dinitrotoluene is a dinitrotoluene in which the methyl group is meta to one of the nitro groups and para to the other. A uellow crystalline compound that is virtually insoluble in water but dissolves in most organic solvents. It has a role as an explosive. |
|---|---|
| CAS No. | 610-39-9 |
| Molecular Formula | C7H6N2O4 C6H3CH3(NO2)2 C7H6N2O4 |
| Molecular Weight | 182.13 g/mol |
| IUPAC Name | 4-methyl-1,2-dinitrobenzene |
| Standard InChI | InChI=1S/C7H6N2O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3 |
| Standard InChI Key | INYDMNPNDHRJQJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Boiling Point | 284.0 °C 336.9 °C /extrapolated/ |
| Colorform | Yellow needles from carbon disulfide ... Red solid |
| Flash Point | 404 °F (est.) (USCG, 1999) 404 °F (Closed cup) 207 °C c.c. |
| Melting Point | 141.8 °F (USCG, 1999) 58.3 °C 58.0 °C 58 °C |
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